Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate;hydrochloride

• IUPAC Name: methyl 1-amino-3-ethynylcyclobutane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C8H11NO2.ClH/c1-3-6-4-8(9,5-6)7(10)11-2;/h1,6H,4-5,9H2,2H3;1H
• InChI Key: MXSIAJQKEFYICV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC(C1)C#C)N.Cl
• Molecular Formula: C8H12ClNO2
• Molecular Weight: 189.64 g/mol
• CAS No.: 2551120-00-2

Description

“Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2551120-00-2. It has a molecular weight of 189.64 and is typically in the form of a powder. The IUPAC name for this compound is “methyl 1-amino-3-ethynylcyclobutane-1-carboxylate hydrochloride” and its Inchi Code is "1S/C8H11NO2.ClH/c1-3-6-4-8 (9,5-6)7 (10)11-2;/h1,6H,4-5,9H2,2H3;1H".

Molecular Structure Analysis

The Inchi Code for “this compound” is "1S/C8H11NO2.ClH/c1-3-6-4-8 (9,5-6)7 (10)11-2;/h1,6H,4-5,9H2,2H3;1H". This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 189.64. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthetic Utility in Organic Chemistry Research has demonstrated the synthetic versatility of cyclobutane derivatives, including Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate; hydrochloride, in organic synthesis. For instance, the study by Kozhushkov et al. (2010) on the productive syntheses of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine showcases the utility of cyclobutane derivatives in creating new molecular scaffolds under mild conditions, leading to the development of novel compounds with potential application in medicinal chemistry and material science Kozhushkov, Wagner-Gillen, Khlebnikov, & Meijere, 2010.

Contribution to Stereoselective Synthesis Another area of application is in the stereoselective synthesis of amino acids and peptides, which are crucial in drug development. The work by Meijere et al. (2010) on versatile access to 2-Aminocyclobutene-1-carboxylic acid derivatives demonstrates the compound's role in constructing small peptides, highlighting its significance in synthesizing biologically active compounds Meijere, Limbach, Janssen, Lygin, & Korotkov, 2010.

Electrocyclic Reactions and Molecular Behavior Furthermore, the study on the competition between ester and formyl groups by Niwayama and Houk (1992) offers insights into the control of torquoselectivity in cyclobutene electrocyclic reactions, illustrating the complex behavior of cyclobutane derivatives in chemical transformations. This research contributes to a deeper understanding of molecular dynamics and reactivity, which is essential for the design of new chemical reactions and the synthesis of complex molecules Niwayama & Houk, 1992.

Potential Pharmacological Applications Although the specific compound Methyl 1-amino-3-ethynylcyclobutane-1-carboxylate; hydrochloride has not been directly linked to pharmacological studies, the general exploration of cyclobutane derivatives in neuropharmacology, as seen in the characterization of related compounds by Rao et al. (1990), suggests a potential for such molecules in developing new therapeutic agents. This underscores the importance of continued research into cyclobutane derivatives for their pharmacological potential Rao, Cler, Compton, Emmett, Mick, Sun, Iyengar, & Wood, 1990.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word for this compound is "Warning". Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.